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Compound of Interest

Compound Name: Y-26763

Cat. No.: B1683443

Y-27632 is a selective ROCK inhibitor commonly used in cell culture to enhance cell survival
and prevent apoptosis, particularly in stem cell research.[1][2][3] While it is a valuable research
tool, proper handling and disposal are crucial to ensure laboratory safety. This guide provides
essential information on personal protective equipment (PPE), operational procedures, and
disposal plans for Y-27632.

Hazard Identification and Safety Precautions

Y-27632 is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][5] It is
essential to take appropriate precautions to minimize exposure.

Hazard Summary Table

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[4][5]

Acute Toxicity, Dermal (Category 4) Harmful in contact with skin.[4][5]
Acute Toxicity, Inhalation (Category 4) Harmful if inhaled.[4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling Y-
27632, particularly in its powdered form.
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PPE Requirements Table

Body Part Required PPE Specifications

Nitrile or other suitable
material. The exact

Hands Chemical-resistant gloves breakthrough time should be
confirmed with the glove

manufacturer.[4]

Laboratory coat. For larger
] ) quantities or risk of splashing,
Body Protective clothing _ _
consider a disposable gown or

suit.[5][6]

To protect against dust
Eyes Safety glasses or goggles )
particles or splashes.

A NIOSH-approved respirator

is recommended when
Respiratory Respiratory protection handling the powder outside of

a certified chemical fume hood

to avoid breathing dust.[5]

Operational Plan: From Receipt to Use

A systematic approach to handling Y-27632 from the moment it arrives in the laboratory to its

use in experiments is critical for safety and efficacy.
Step-by-Step Handling Protocol
e Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Y-27632 is typically supplied as a white solid powder and should be stored at -20°C,
protected from light.[7][8] For long-term storage, the use of a desiccant is recommended.

[8]
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e Preparation of Stock Solutions:

o All handling of the powdered form should be conducted in a certified chemical fume hood
to minimize inhalation risk.

o To prepare a stock solution, aseptically add sterile water, phosphate-buffered saline (PBS),
or DMSO to the vial.[8] For example, to make a 10 mM stock solution from 1 mg of Y-
27632 (molecular weight 320.3 g/mol ), you would add 312 L of solvent.[8]

o Ensure the powder is thoroughly dissolved by gentle mixing.
 Aliquoting and Storage of Stock Solutions:

o It is recommended to aliquot the stock solution into working volumes to avoid repeated
freeze-thaw cycles.[3]

o Store the aliquots at -20°C, protected from light.[3] Once thawed, aliquots may be kept at
2°C to 8°C for up to two weeks.

e Use in Cell Culture:
o A common working concentration for Y-27632 in cell culture is 10 uM.[7]

o When adding to culture medium, ensure it is thoroughly mixed. The supplemented medium
should ideally be used immediately.

Disposal Plan

Proper disposal of Y-27632 and contaminated materials is essential to prevent environmental
contamination and accidental exposure.

Disposal Guidelines Table
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in
) accordance with local, state, and federal
Unused Y-27632 (powder or solution) _ _
regulations. Do not allow it to enter sewers or

water systems.[4]

Collect in a designated hazardous waste
i ] ) container and dispose of according to
Contaminated Labware (e.g., pipette tips, tubes) o )
institutional guidelines for chemically

contaminated waste.

Place in a sealed bag and dispose of as

Contaminated PPE (e.g., gloves, disposable ]
hazardous waste. Wash contaminated reusable

coats) ]
clothing before reuse.[5]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and safety precautions for handling Y-27632 in a

research laboratory.
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Workflow for Safe Handling of Y-27632
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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